Cas no 354582-76-6 (2-(Benzylthio)-5-nitropyrimidine-4,6-diol)

2-(Benzylthio)-5-nitropyrimidine-4,6-diol structure
354582-76-6 structure
Product Name:2-(Benzylthio)-5-nitropyrimidine-4,6-diol
CAS No:354582-76-6
MF:C11H9N3O4S
MW:279.271860837936
CID:2139855
Update Time:2023-08-04

2-(Benzylthio)-5-nitropyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

    • 2-(benzylthio)-5-nitropyrimidine-4,6-diol
    • JZLXPDXFQHWKND-UHFFFAOYSA-N
    • 5-Nitro-2-[(phenylmethyl)thio]-4,6-pyrimidinediol
    • 2-(Benzylthio)-5-nitropyrimidine-4,6-diol
    • Inchi: 1S/C11H9N3O4S/c15-9-8(14(17)18)10(16)13-11(12-9)19-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,12,13,15,16)
    • InChI Key: JZLXPDXFQHWKND-UHFFFAOYSA-N
    • SMILES: S(C1=NC(=C(C(N1)=O)[N+](=O)[O-])O)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 449
  • XLogP3: 2.2
  • Topological Polar Surface Area: 133
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